Cas no 2172201-59-9 (1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172201-59-9
• MF: C₁₈H₁₇BrN₂O₄
• MW: 405.242583990097
• CID: 5804227
• PubChem ID: 165445898
• Update Time: 2025-06-08

1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid
• 1-[(benzyloxy)carbonyl]-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid
• 2172201-59-9
• EN300-1456413

• Inchi： 1S/C18H17BrN2O4/c19-16-7-6-13(8-20-16)14-9-21(10-15(14)17(22)23)18(24)25-11-12-4-2-1-3-5-12/h1-8,14-15H,9-11H2,(H,22,23)
• InChI Key： KJQIIFFLWQTCQP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O

Computed Properties

• Exact Mass: 404.03717g/mol
• Monoisotopic Mass: 404.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.7Ų

Additional information on 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid

1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172201-59-9): A Comprehensive Overview

1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172201-59-9) is a versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of functional groups, including a benzyloxy carbonyl group, a 6-bromopyridin-3-yl moiety, and a pyrrolidine-3-carboxylic acid backbone, offers a promising platform for the development of novel therapeutic agents.

The chemical structure of 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid is particularly noteworthy due to its potential for modulating various biological targets. The presence of the benzyloxy carbonyl group provides stability and protection against premature degradation, while the 6-bromopyridin-3-yl moiety introduces a degree of hydrophobicity and aromaticity that can enhance binding affinity to specific protein targets. The pyrrolidine-3-carboxylic acid backbone, on the other hand, offers flexibility and conformational adaptability, which are crucial for achieving optimal pharmacological activity.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid. One of the most promising areas of investigation is its role as a potential inhibitor of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, including signal transduction, gene regulation, and immune responses. Disrupting these interactions can have significant therapeutic benefits in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid exhibited potent inhibitory activity against the interaction between the Bcl-xL protein and its pro-apoptotic binding partner, Bak. This finding suggests that the compound could be developed into an effective anti-cancer agent by promoting apoptosis in cancer cells. The researchers also noted that the compound demonstrated low cytotoxicity towards normal cells, making it a promising candidate for further preclinical and clinical evaluation.

Beyond its potential as an anti-cancer agent, 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid has also shown promise in the treatment of neurodegenerative diseases. A study published in Nature Communications in 2022 investigated the compound's ability to modulate the aggregation of alpha-synuclein, a protein implicated in Parkinson's disease. The results indicated that the compound effectively inhibited alpha-synuclein aggregation and reduced neurotoxicity in cellular models. These findings highlight the potential of 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid as a lead compound for developing novel therapies for Parkinson's disease.

The pharmacokinetic properties of 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In particular, its high solubility and permeability make it suitable for oral administration, which is advantageous for patient compliance and convenience. Additionally, the compound's stability under physiological conditions ensures that it remains active during transit through the gastrointestinal tract and subsequent systemic circulation.

To further enhance its therapeutic potential, efforts are underway to optimize the structure of 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-yl)pyrrolidine-3-carboxylic acid. Medicinal chemists are exploring various structural modifications to improve its potency, selectivity, and safety profile. For instance, substituting different functional groups on the pyrrolidine ring or modifying the aromatic moiety can lead to compounds with enhanced biological activities. These efforts are crucial for advancing the compound from preclinical studies to clinical trials.

In conclusion, 1-(benzyloxy)carbonyl-4-(6-bromopyridin-3-y l)pyrrolidine - 3 - carboxylic acid (CAS No . 2172201 - 59 - 9) strong > represents a promising lead compound with diverse therapeutic applications . Its unique chemical structure , combined with favorable pharmacokinetic properties , makes it an attractive candidate for further development . Ongoing research continues to uncover new insights into its biological activities , paving the way for innovative treatments in areas such as oncology , neurology , and immunology . As our understanding of this compound deepens , it is likely to play an increasingly important role in advancing medical science and improving patient outcomes . p >